1. Home
  2. Product
  3. N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide
N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0690791
InChI: InChI=1S/C17H14N4O5/c1-11-2-4-12(5-3-11)16-17(20-26-19-16)18-15(22)10-25-14-8-6-13(7-9-14)21(23)24/h2-9H,10H2,1H3,(H,18,20,22)
SMILES: CC1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula: C17H14N4O5
Molecular Weight: 354.32 g/mol

N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide

CAS No.:

Cat. No.: VC0690791

Molecular Formula: C17H14N4O5

Molecular Weight: 354.32 g/mol

* For research use only. Not for human or veterinary use.

N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide -

Specification

Molecular Formula C17H14N4O5
Molecular Weight 354.32 g/mol
IUPAC Name N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide
Standard InChI InChI=1S/C17H14N4O5/c1-11-2-4-12(5-3-11)16-17(20-26-19-16)18-15(22)10-25-14-8-6-13(7-9-14)21(23)24/h2-9H,10H2,1H3,(H,18,20,22)
Standard InChI Key JZVRKZNSFPHMQX-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
Canonical SMILES CC1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19